Cas no 595547-34-5 (1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI))

1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI) structure
595547-34-5 structure
Product Name:1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI)
CAS No:595547-34-5
MF:C14H14N2
MW:210.274363040924
CID:1017367
PubChem ID:3408822
Update Time:2025-04-20

1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI)
    • 7-methyl-2-(pyridin-2-yl)-2,3-dihydro-1H-indole
    • 595547-34-5
    • 7-Methyl-2-(pyridin-2-yl)indoline
    • Inchi: 1S/C14H14N2/c1-10-5-4-6-11-9-13(16-14(10)11)12-7-2-3-8-15-12/h2-8,13,16H,9H2,1H3
    • InChI Key: JYNVSIUURSFDOA-UHFFFAOYSA-N
    • SMILES: N1C2C(C)=CC=CC=2CC1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 210.11600
  • Monoisotopic Mass: 210.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92000
  • LogP: 3.23730
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd